Cas no 64573-69-9 (2-Ethylhexyl methyl hexanedioate)

• Product Name: 2-Ethylhexyl methyl hexanedioate
• CAS No: 64573-69-9
• MF: C₁₅H₂₈O₄
• MW: 272.380425453186
• CID: 2792337
• PubChem ID: 71371644
• Update Time: 2025-04-21

2-Ethylhexyl methyl hexanedioate Chemical and Physical Properties

Names and Identifiers

• 2-Ethylhexyl methyl hexanedioate
• DTXSID30794561
• 64573-69-9

• Inchi： 1S/C15H28O4/c1-4-6-9-13(5-2)12-19-15(17)11-8-7-10-14(16)18-3/h13H,4-12H2,1-3H3
• InChI Key： XQRJRRRFDGFLAP-UHFFFAOYSA-N
• SMILES： O(C(CCCCC(=O)OC)=O)CC(CC)CCCC

Computed Properties

• Exact Mass: 272.19875937Da
• Monoisotopic Mass: 272.19875937Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.6Ų